Cas no 2227829-23-2 (tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate)

Technical Introduction: tert-Butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate is a chiral carbamate-protected amine intermediate, primarily utilized in pharmaceutical synthesis and asymmetric organic transformations. Its key structural features include a stereogenic center at the (1S)-1-aminoethyl moiety and a tert-butoxycarbonyl (Boc) protecting group, ensuring selective deprotection under mild acidic conditions. The 4-methoxyphenyl substituent enhances solubility and stability, making it suitable for complex multi-step syntheses. This compound is valued for its high enantiopurity, which is critical for producing optically active pharmaceuticals. Its robust synthetic versatility allows for further functionalization, serving as a precursor in the development of bioactive molecules, particularly in peptidomimetics and small-molecule drug candidates.
tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate structure
2227829-23-2 structure
Product Name:tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate
CAS No:2227829-23-2
MF:C14H22N2O3
MW:266.336083889008
CID:5998921
PubChem ID:165828001
Update Time:2025-10-22

tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate
    • 2227829-23-2
    • EN300-1892470
    • tert-butyl N-{2-[(1S)-1-aminoethyl]-4-methoxyphenyl}carbamate
    • Inchi: 1S/C14H22N2O3/c1-9(15)11-8-10(18-5)6-7-12(11)16-13(17)19-14(2,3)4/h6-9H,15H2,1-5H3,(H,16,17)/t9-/m0/s1
    • InChI Key: XYYCDPXMTIJCLO-VIFPVBQESA-N
    • SMILES: O(C(NC1C=CC(=CC=1[C@H](C)N)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 266.16304257g/mol
  • Monoisotopic Mass: 266.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 73.6Ų

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Additional information on tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate

Comprehensive Guide to tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate (CAS No. 2227829-23-2)

tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate (CAS No. 2227829-23-2) is a specialized carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a chiral building block, is widely utilized in the development of active pharmaceutical ingredients (APIs) due to its unique structural features. The presence of both tert-butyl and methoxy groups enhances its stability and reactivity, making it a valuable intermediate in drug discovery.

The chiral center at the (1S)-1-aminoethyl position is particularly noteworthy, as it allows for the synthesis of enantiomerically pure compounds. This characteristic is crucial in the pharmaceutical industry, where stereoselective synthesis is often required to produce drugs with high efficacy and minimal side effects. Researchers frequently search for chiral intermediates like tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate to streamline the development of new therapeutics.

In recent years, the demand for high-purity chiral compounds has surged, driven by advancements in precision medicine and personalized therapies. This compound’s role in asymmetric synthesis aligns with these trends, making it a topic of interest for scientists and manufacturers alike. Its carbamate functionality also contributes to its versatility, enabling its use in protecting group strategies during multi-step synthetic routes.

From a market perspective, tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate is gaining traction due to its applicability in small molecule drug development. Pharmaceutical companies are increasingly focusing on targeted therapies, and this compound’s structural attributes make it a promising candidate for such applications. Additionally, its methoxy-substituted aromatic ring enhances its solubility and bioavailability, which are critical factors in drug formulation.

For researchers exploring green chemistry and sustainable synthesis, this compound offers opportunities to optimize synthetic pathways with reduced environmental impact. The tert-butyl group provides steric hindrance, which can improve selectivity in catalytic reactions, a key consideration in modern process chemistry. As the industry shifts toward eco-friendly practices, intermediates like tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate are likely to play a pivotal role.

In summary, tert-butyl N-{2-(1S)-1-aminoethyl-4-methoxyphenyl}carbamate (CAS No. 2227829-23-2) is a versatile and valuable compound in pharmaceutical research and organic synthesis. Its chiral properties, combined with its functional groups, make it indispensable for developing enantiomerically pure drugs and advancing sustainable chemistry. As the demand for precision medicine grows, this compound is poised to remain a key player in the field.

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